Cas no 1000577-71-8 (Octahydropyrrolo1,2-a1,4diazepin-5-one)

• Product Name: Octahydropyrrolo1,2-a1,4diazepin-5-one
• CAS No: 1000577-71-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD09878662
• CID: 3160688
• PubChem ID: 44630651
• Update Time: 2025-09-17

Octahydropyrrolo1,2-a1,4diazepin-5-one Chemical and Physical Properties

Names and Identifiers

• Octahydropyrrolo[1,2-a][1,4]diazepin-5-one
• octahydro-1H-pyrrolo[1,2-a][1,4]diazepin-5-one
• Octahydro-5H-pyrrolo[1,2-a][1,4]diazepin-5-one
• Hexahydro-1H-pyrrolo[1,2-a][1,4]diazepin-5(2H)-one
• SCHEMBL15798343
• 1000577-71-8
• 1,2,3,4,7,8,9,9a-octahydropyrrolo[1,2-a][1,4]diazepin-5-one
• SY098885
• AKOS006314523
• P10821
• 5H-Pyrrolo[1,2-a][1,4]diazepin-5-one, octahydro-
• MFCD09878662
• AS-50660
• SB10980
• CS-0048777
• Octahydropyrrolo1,2-a1,4diazepin-5-one

• MDL： MFCD09878662
• Inchi： 1S/C8H14N2O/c11-8-3-4-9-6-7-2-1-5-10(7)8/h7,9H,1-6H2
• InChI Key： AKLGFFJQGYPBOC-UHFFFAOYSA-N
• SMILES： O=C1CCNCC2CCCN21

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (185 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives